(2Z)-2-(2-Hexylcyclopentylidene)hydrazinecarbothioamide

• CAS No.: 321673-30-7
• Product Name: (2Z)-2-(2-Hexylcyclopentylidene)hydrazinecarbothioamide
• Molecular Formula: C12H23N3S
• Molecular Weight: 241.4 g/mol
• IUPAC Name: [(E)-(2-hexylcyclopentylidene)amino]thiourea
• Standard InChI: InChI=1S/C12H23N3S/c1-2-3-4-5-7-10-8-6-9-11(10)14-15-12(13)16/h10H,2-9H2,1H3,(H3,13,15,16)/b14-11+
• Standard InChIKey: OWGUSBISUVLUJF-KAMYIIQDSA-N
• Isomeric SMILES: CCCCCCC\1CCC/C1=N\NC(=S)N
• SMILES: CCCCCCC1CCCC1=NNC(=S)N
• Canonical SMILES: CCCCCCC1CCCC1=NNC(=S)N
• Appearance: Solid powder
• Description: BLT-1 is a novel inhibitor of scavenger receptor BI (SR-BI).
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: BLT1; BLT 1; BLT-1
• Reference: 1: Kilburg-Basnyat B, Reece SW, Crouch MJ, Luo B, Boone AD, Yaeger M, Hodge M, Psaltis C, Hannan JL, Manke J, Armstrong ML, Reisdorph N, Tighe RM, Shaikh SR, Gowdy KM. Specialized pro-resolving lipid mediators regulate ozone-induced pulmonary and systemic inflammation. Toxicol Sci. 2018 Feb 19. doi: 10.1093/toxsci/kfy040. [Epub ahead of print] PubMed PMID: 29471542.; 2: Ren K, Jiang T, Zhao GJ. Quercetin induces the selective uptake of HDL-cholesterol via promoting SR-BI expression and the activation of the PPARγ/LXRα pathway. Food Funct. 2018 Jan 24;9(1):624-635. doi: 10.1039/c7fo01107e. PubMed PMID: 29292466.; 3: Ren K, Lu YJ, Mo ZC, -Liu X, Tang ZL, Jiang Y, Peng XS, Li L, Zhang QH, Yi GH. ApoA-I/SR-BI modulates S1P/S1PR2-mediated inflammation through the PI3K/Akt signaling pathway in HUVECs. J Physiol Biochem. 2017 May;73(2):287-296. doi: 10.1007/s13105-017-0553-5. Epub 2017 Feb 8. PubMed PMID: 28181168.; 4: Yu R, Lv Y, Wang J, Pan N, Zhang R, Wang X, Yu H, Tan L, Zhao Y, Li B. Baicalin promotes cholesterol efflux by regulating the expression of SR-BI in macrophages. Exp Ther Med. 2016 Dec;12(6):4113-4120. doi: 10.3892/etm.2016.3884. Epub 2016 Nov 8. PubMed PMID: 28105139; PubMed Central PMCID: PMC5228540.; 5: Yashaswini PS, Sadashivaiah B, Ramaprasad TR, Singh SA. In vivo modulation of LPS induced leukotrienes generation and oxidative stress by sesame lignans. J Nutr Biochem. 2017 Mar;41:151-157. doi: 10.1016/j.jnutbio.2016.12.010. Epub 2016 Dec 29. PubMed PMID: 28095362.; 6: Freire MO, Dalli J, Serhan CN, Van Dyke TE. Neutrophil Resolvin E1 Receptor Expression and Function in Type 2 Diabetes. J Immunol. 2017 Jan 15;198(2):718-728. doi: 10.4049/jimmunol.1601543. Epub 2016 Dec 19. PubMed PMID: 27994073; PubMed Central PMCID: PMC5224973.; 7: Cox JV, Abdelrahman YM, Peters J, Naher N, Belland RJ. Chlamydia trachomatis utilizes the mammalian CLA1 lipid transporter to acquire host phosphatidylcholine essential for growth. Cell Microbiol. 2016 Mar;18(3):305-18. doi: 10.1111/cmi.12523. Epub 2015 Oct 16. PubMed PMID: 26381674.; 8: Lino M, Farr S, Baker C, Fuller M, Trigatti B, Adeli K. Intestinal scavenger receptor class B type I as a novel regulator of chylomicron production in healthy and diet-induced obese states. Am J Physiol Gastrointest Liver Physiol. 2015 Sep 1;309(5):G350-9. doi: 10.1152/ajpgi.00086.2015. Epub 2015 Jul 2. PubMed PMID: 26138463.; 9: Tu Y, Schuchardt M, Toelle M, Zidek W, Van Der Giet M. 2B.08: SERUM AMYLOID A: INFLAMMATORY EFFECTS ON MACROPHAGES. J Hypertens. 2015 Jun;33 Suppl 1:e24. doi: 10.1097/01.hjh.0000467413.32526.6f. PubMed PMID: 26102766.; 10: Faloon PW, Dockendorff C, Germain A, Yu M, Nag PP, Youngsaye W, Bennion M, Lam G, Paterson C, Dandapani S, Munoz B, Perez J, Palmer M, Nieland TJF, Krieger M, Schreiber SL. A Small Molecule Inhibitor of Scavenger Receptor BI-mediated Lipid Uptake—Probe 2. 2011 Dec 15 [updated 2014 Sep 18]. Probe Reports from the NIH Molecular Libraries Program [Internet]. Bethesda (MD): National Center for Biotechnology Information (US); 2010-. Available from http://www.ncbi.nlm.nih.gov/books/NBK133438/ PubMed PMID: 23658957.; 11: Faloon PW, Dockendorff C, Youngsaye W, Yu M, Nag PP, Lewis TA, Bennion M, Paterson C, Lam G, Dandapani S, Munoz B, Perez J, Palmer M, Nieland TJF, Krieger M, Schreiber SL. A Small Molecule Inhibitor of Scavenger Receptor BI-mediated Lipid Uptake—Probe 1. 2011 Dec 15 [updated 2014 Sep 18]. Probe Reports from the NIH Molecular Libraries Program [Internet]. Bethesda (MD): National Center for Biotechnology Information (US); 2010-. Available from http://www.ncbi.nlm.nih.gov/books/NBK133420/ PubMed PMID: 23658945.; 12: Liu FF, Wu X, Zhang Y, Wang Y, Jiang F. TRAIL/DR5 signaling promotes macrophage foam cell formation by modulating scavenger receptor expression. PLoS One. 2014 Jan 22;9(1):e87059. doi: 10.1371/journal.pone.0087059. eCollection 2014. PubMed PMID: 24466325; PubMed Central PMCID: PMC3899365.; 13: Sato Y, Kondo Y, Sumi M, Takekuma Y, Sugawara M. Intracellular uptake mechanism of lutein in retinal pigment epithelial cells. J Pharm Pharm Sci. 2013;16(3):494-501. PubMed PMID: 24021296.; 14: Sharma RK, Chheda Z, Jala VR, Haribabu B. Expression of leukotriene B₄ receptor-1 on CD8⁺ T cells is required for their migration into tumors to elicit effective antitumor immunity. J Immunol. 2013 Sep 15;191(6):3462-70. doi: 10.4049/jimmunol.1300967. Epub 2013 Aug 19. PubMed PMID: 23960231; PubMed Central PMCID: PMC3815560.; 15: Chen YC, Lin YH, Wang SH, Lin SP, Shung KK, Wu CC. Monitoring tissue inflammation and responses to drug treatments in early stages of mice bone fracture using 50 MHz ultrasound. Ultrasonics. 2014 Jan;54(1):177-86. doi: 10.1016/j.ultras.2013.06.008. Epub 2013 Jul 11. PubMed PMID: 23871514; PubMed Central PMCID: PMC4047674.; 16: Ochkur SI, Protheroe CA, Li W, Colbert DC, Zellner KR, Shen HH, Luster AD, Irvin CG, Lee JJ, Lee NA. Cys-leukotrienes promote fibrosis in a mouse model of eosinophil-mediated respiratory inflammation. Am J Respir Cell Mol Biol. 2013 Dec;49(6):1074-84. doi: 10.1165/rcmb.2013-0009OC. PubMed PMID: 23859654; PubMed Central PMCID: PMC3931112.; 17: Saha S, Graessler J, Bornstein SR, Schwarz PE, Kopprasch S. Stimulation of phagocyte adhesion to endothelial cells by modified VLDL and HDL requires scavenger receptor BI. Mol Cell Biochem. 2013 Nov;383(1-2):21-8. doi: 10.1007/s11010-013-1749-9. Epub 2013 Jul 14. PubMed PMID: 23852455.; 18: Faloon PW, Dockendorff C, Yu M, Bennion M, Johnston S, Negri J, Dandapani S, Munoz B, Perez JR, Palmer M, Penman M, Nieland TJF, Krieger M, Schreiber SL. A Small Molecule Inhibitor of Scavenger Receptor BI-mediated Lipid Uptake - Probe 3. 2012 Apr 16 [updated 2013 Mar 14]. Probe Reports from the NIH Molecular Libraries Program [Internet]. Bethesda (MD): National Center for Biotechnology Information (US); 2010-. Available from http://www.ncbi.nlm.nih.gov/books/NBK143554/ PubMed PMID: 23762924.; 19: Chouinard F, Turcotte C, Guan X, Larose MC, Poirier S, Bouchard L, Provost V, Flamand L, Grandvaux N, Flamand N. 2-Arachidonoyl-glycerol- and arachidonic acid-stimulated neutrophils release antimicrobial effectors against E. coli, S. aureus, HSV-1, and RSV. J Leukoc Biol. 2013 Feb;93(2):267-76. doi: 10.1189/jlb.0412200. Epub 2012 Dec 12. PubMed PMID: 23242611; PubMed Central PMCID: PMC4995105.; 20: Yu M, Lau TY, Carr SA, Krieger M. Contributions of a disulfide bond and a reduced cysteine side chain to the intrinsic activity of the high-density lipoprotein receptor SR-BI. Biochemistry. 2012 Dec 18;51(50):10044-55. doi: 10.1021/bi301203x. Epub 2012 Dec 10. PubMed PMID: 23205738; PubMed Central PMCID: PMC3566775.
• PubChem Compound: 9585336
• Last Modified: Nov 11 2021